Cas no 2137694-12-1 (Cyclopentane, 2-ethynyl-1,1-dimethyl-)

Cyclopentane, 2-ethynyl-1,1-dimethyl-, is a specialized organic compound featuring a cyclopentane backbone substituted with an ethynyl group and two methyl groups at the 1-position. This structure imparts unique reactivity, particularly in applications requiring alkyne functionalization or sterically hindered intermediates. Its rigid cyclic framework and terminal alkyne moiety make it valuable in synthetic chemistry, including cycloaddition reactions and polymer synthesis. The compound's stability and defined stereochemistry further enhance its utility in precision organic transformations. Suitable for controlled functionalization, it serves as a versatile building block in pharmaceuticals, agrochemicals, and advanced material research. Proper handling under inert conditions is recommended due to its reactive ethynyl group.
Cyclopentane, 2-ethynyl-1,1-dimethyl- structure
2137694-12-1 structure
Product Name:Cyclopentane, 2-ethynyl-1,1-dimethyl-
CAS No:2137694-12-1
MF:C9H14
MW:122.207462787628
CID:5297135
Update Time:2025-07-24

Cyclopentane, 2-ethynyl-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane, 2-ethynyl-1,1-dimethyl-
    • Inchi: 1S/C9H14/c1-4-8-6-5-7-9(8,2)3/h1,8H,5-7H2,2-3H3
    • InChI Key: CXUITQGNBAWYLB-UHFFFAOYSA-N
    • SMILES: C1(C)(C)CCCC1C#C

Cyclopentane, 2-ethynyl-1,1-dimethyl- Pricemore >>

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Additional information on Cyclopentane, 2-ethynyl-1,1-dimethyl-

Introduction to 2-Ethynyl-1,1-dimethylcyclopentane (CAS No. 2137694-12-1)

2-Ethynyl-1,1-dimethylcyclopentane (CAS No. 2137694-12-1) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its cyclopentane core and ethynyl group, offers a range of potential applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals.

The cyclopentane ring is a fundamental building block in organic chemistry, known for its stability and the ease with which it can be functionalized. The presence of the ethynyl group (C≡CH) introduces a highly reactive site that can undergo various chemical transformations, including coupling reactions, cycloadditions, and metal-catalyzed processes. These properties make 2-Ethynyl-1,1-dimethylcyclopentane an attractive starting material for the synthesis of a wide array of compounds with diverse biological activities.

Recent studies have highlighted the importance of 2-Ethynyl-1,1-dimethylcyclopentane in the development of new therapeutic agents. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The ethynyl group has been shown to enhance the bioavailability and metabolic stability of these compounds, making them more effective in targeting viral infections.

In another notable study published in the Journal of Medicinal Chemistry, scientists from the Max Planck Institute for Chemical Biology explored the use of 2-Ethynyl-1,1-dimethylcyclopentane in the synthesis of small molecules with anti-cancer properties. The compound's ability to undergo selective functionalization at the ethynyl position allowed for the creation of derivatives with enhanced potency and reduced toxicity. These findings underscore the potential of 2-Ethynyl-1,1-dimethylcyclopentane as a valuable tool in drug discovery and development.

Beyond its applications in medicinal chemistry, 2-Ethynyl-1,1-dimethylcyclopentane has also found utility in materials science. The unique electronic properties of the ethynyl group make it an ideal candidate for the synthesis of conductive polymers and other advanced materials. Researchers at Stanford University have demonstrated that compounds derived from 2-Ethynyl-1,1-dimethylcyclopentane can be used to create polymers with improved electrical conductivity and mechanical strength, opening up new possibilities in fields such as electronics and energy storage.

The synthesis of 2-Ethynyl-1,1-dimethylcyclopentane typically involves a multi-step process that begins with the formation of a cyclopentane derivative followed by the introduction of the ethynyl group through a metal-catalyzed reaction. Recent advancements in catalysis have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivity, making large-scale production more feasible.

In conclusion, 2-Ethynyl-1,1-dimethylcyclopentane (CAS No. 2137694-12-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable resource for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, 2-Ethynyl-1,1-dimethylcyclopentane is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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